Cas no 104691-51-2 (4-Imidazo1,2-apyrimidin-2-ylbenzonitrile)

• Product Name: 4-Imidazo1,2-apyrimidin-2-ylbenzonitrile
• CAS No: 104691-51-2
• MF: C₁₃H₈N₄
• MW: 220.229421615601
• MDL: MFCD02680815
• CID: 126360
• PubChem ID: 2812031
• Update Time: 2025-04-18

4-Imidazo1,2-apyrimidin-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-imidazo[1,2-a]pyrimidin-2-yl-
• 4-Imidazo[1,2-a]pyrimidin-2-ylbenzonitrile
• 4-IMIDAZO[1,2-A]PYRIMIDIN-2-YL-BENZONITRILE
• HMS1437C06
• 4-IMIDAZO[1,2-A]PYRIMIDIN-2-YL-
• 4-Imidazo[1,2-a]pyrimidin-2-yl- benzonitrile >99%
• Oprea1_761349
• MFCD02680815
• IDI1_013549
• AS-8153
• 104691-51-2
• 3,4-DIMETHYLDIPHENYLETHER
• CCG-241126
• SCHEMBL10758019
• AKOS015969121
• DTXSID60384616
• 4-(Imidazo[1,2-a]pyrimidin-2-yl)benzonitrile
• J-001230
• 4-{imidazo[1,2-a]pyrimidin-2-yl}benzonitrile
• Maybridge3_002162
• CS-0329772
• 4-Imidazo1,2-apyrimidin-2-ylbenzonitrile

• MDL： MFCD02680815
• Inchi： 1S/C13H8N4/c14-8-10-2-4-11(5-3-10)12-9-17-7-1-6-15-13(17)16-12/h1-7,9H
• InChI Key： IYHNIVDOVYJXSU-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC(C1C=CC(C#N)=CC=1)=C2

Computed Properties

• Exact Mass: 220.07500
• Monoisotopic Mass: 220.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.98000
• LogP: 2.26798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles